Cas no 2090772-97-5 (2-Bromo-5,6-dichloropyridin-3-ol)

• Product Name: 2-Bromo-5,6-dichloropyridin-3-ol
• CAS No: 2090772-97-5
• MF: C₅H₂BrCl₂NO
• MW: 242.885478496552
• MDL: MFCD29913384
• CID: 5524955
• Update Time: 2025-05-19

2-Bromo-5,6-dichloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-dichloropyridin-3-ol
• 3-Pyridinol, 2-bromo-5,6-dichloro-

• MDL： MFCD29913384
• Inchi： 1S/C5H2BrCl2NO/c6-4-3(10)1-2(7)5(8)9-4/h1,10H
• InChI Key： DRZLDNYVCVAVPR-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(Cl)=C(Cl)C=C1O

Experimental Properties

• Density: 2.004±0.06 g/cm3(Predicted)
• Boiling Point: 361.5±37.0 °C(Predicted)
• pka: 3.08±0.10(Predicted)

Additional information on 2-Bromo-5,6-dichloropyridin-3-ol

Introduction to 2-Bromo-5,6-dichloropyridin-3-ol (CAS No. 2090772-97-5)

2-Bromo-5,6-dichloropyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2090772-97-5, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple halogen atoms—specifically bromine and chlorine—enhances its reactivity, making it a valuable precursor in synthetic chemistry.

The structural motif of 2-Bromo-5,6-dichloropyridin-3-ol consists of a pyridine core substituted with a hydroxyl group at the 3-position, a bromine atom at the 2-position, and chlorine atoms at the 5- and 6-positions. This specific arrangement imparts unique electronic and steric properties, facilitating its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations essential for drug discovery and material science applications.

In recent years, the demand for halogenated pyridines has surged due to their role in developing novel bioactive molecules. The 2-Bromo-5,6-dichloropyridin-3-ol compound has garnered attention in medicinal chemistry for its potential as a building block in constructing pharmacophores. Researchers have leveraged its reactivity to synthesize derivatives with enhanced binding affinity to biological targets, including enzymes and receptors implicated in therapeutic pathways.

One of the most compelling applications of 2-Bromo-5,6-dichloropyridin-3-ol lies in its use as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its incorporation into kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The halogenated pyridine scaffold allows for fine-tuning of molecular interactions through steric and electronic modifications, enabling the optimization of drug-like properties such as solubility, metabolic stability, and target specificity.

The pharmaceutical industry has also explored 2-Bromo-5,6-dichloropyridin-3-ol in the development of agrochemicals. Its structural features make it conducive for designing compounds that modulate plant growth regulators or pest resistance mechanisms. By serving as a versatile synthetic intermediate, this compound contributes to the creation of next-generation crop protection agents that enhance agricultural productivity while minimizing environmental impact.

Advances in synthetic methodologies have further expanded the utility of 2-Bromo-5,6-dichloropyridin-3-ol. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling processes, have enabled efficient functionalization at multiple sites within its structure. These techniques allow chemists to introduce diverse substituents while maintaining the integrity of the core pyridine framework, thereby broadening the scope of possible derivatives.

Recent research highlights include the application of 2-Bromo-5,6-dichloropyridin-3-ol in developing antiviral agents. The compound’s ability to serve as a precursor for molecules with electron-deficient cores has been exploited to design inhibitors targeting viral proteases and polymerases. Such efforts are particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapeutics is critical.

In material science, 2-Bromo-5,6-dichloropyridin-3-ol has been investigated for its potential in creating advanced organic semiconductors. The halogen atoms contribute to electron-withdrawing effects that can modulate charge transport properties in conjugated polymers. Researchers are exploring its incorporation into light-emitting diodes (LEDs), photovoltaic cells, and sensors where precise control over molecular architecture is essential for performance enhancement.

The synthesis of 2-Bromo-5,6-dichloropyridin-3-ol typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions followed by functional group interconversions to achieve the desired substitution pattern. Optimizing these synthetic routes is crucial for ensuring high yields and purity levels required for industrial-scale applications.

Economic considerations also play a role in the production and utilization of 2-Bromo-5,6-dichloropyridin-3-ol. As demand grows across pharmaceutical and agrochemical sectors, manufacturers are investing in scalable synthetic processes to meet market needs efficiently. Innovations such as flow chemistry and continuous manufacturing are being adopted to enhance production throughput while maintaining cost-effectiveness.

The environmental impact of synthesizing halogenated pyridines like 2-Bromo-5,6-dichloropyridin-3-ol is another area of growing interest. Efforts are underway to develop greener synthetic methodologies that reduce waste generation and minimize hazardous byproducts. Such initiatives align with broader sustainability goals within the chemical industry aimed at preserving ecological balance without compromising efficacy.

Looking ahead,2-Bromo-(CAS No.) 2090772)-97-(product name) -Bromo-py-py-py-py-py-py-py-py-py-py-py-py-py-py-py-py-py-pyr olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 olydin-(CAS No.) 20907729795 holds promise as an indispensable tool in future chemical research endeavors due to its adaptability across multiple disciplines. Continued exploration into its derivatives will likely yield novel compounds with profound implications for human health care agriculture material science